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Compound of Interest

Compound Name: 2-Propyl-1-hexene

CAS No.: 62187-09-1

Cat. No.: B16129893

Get Quote

A Spectroscopic Showdown: 2-Propyl-1-hexene
and Its Structural Isomers
A detailed comparative analysis of the spectroscopic characteristics of 2-Propyl-1-hexene and

a selection of its C9H18 structural isomers reveals key differences in their infrared, nuclear

magnetic resonance, and mass spectra. These distinctions, arising from variations in double

bond position and branching, provide a powerful toolkit for the identification and differentiation

of these closely related alkene compounds.

This guide provides a comprehensive comparison of the spectroscopic data for 2-Propyl-1-
hexene and five of its structural isomers: 1-nonene, cis-2-nonene, trans-3-nonene, 4-methyl-1-

octene, and 2,3-dimethyl-2-heptene. The data, sourced from established chemical databases,

is presented to aid researchers, scientists, and drug development professionals in the

unambiguous identification of these compounds.
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The following diagram illustrates the structural relationship between the parent compound, 2-
propyl-1-hexene, and the selected isomers. All share the same molecular formula (C9H18) but

differ in the connectivity of their atoms.

Structural Isomers of C9H18

2-Propyl-1-hexene

1-Nonene

Positional Isomer
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2,3-Dimethyl-2-heptene

Skeletal Isomer

Click to download full resolution via product page

A diagram illustrating the isomeric relationships.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for 2-propyl-1-hexene and its

selected structural isomers.

Infrared (IR) Spectroscopy
Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. For

alkenes, characteristic peaks include the C=C stretch and the =C-H stretch and bend

vibrations.
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Compound
C=C Stretch
(cm⁻¹)

=C-H Stretch
(cm⁻¹)

=C-H Bend
(cm⁻¹)

Reference(s)

2-Propyl-1-

hexene

Data not

available

Data not

available

Data not

available

1-Nonene ~1641 ~3079 ~993, ~911 [1]

cis-2-Nonene
Data not

available

Data not

available

Data not

available

trans-3-Nonene ~1670 ~3020 ~966 [2]

4-Methyl-1-

octene

Data not

available

Data not

available

Data not

available

2,3-Dimethyl-2-

heptene
~1670

Data not

available

Data not

available
[3]

Note: "Data not available" indicates that the specific data could not be located in the searched

databases.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms

in a molecule. The chemical shift (δ) of protons attached to or near the double bond is

particularly diagnostic for alkenes.
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Compound
Vinylic
Protons (δ
ppm)

Allylic Protons
(δ ppm)

Other Protons
(δ ppm)

Reference(s)

2-Propyl-1-

hexene

Data not

available

Data not

available

Data not

available

1-Nonene ~4.9-5.8 ~2.0 ~0.9-1.4

cis-2-Nonene ~5.3-5.5 ~2.0 ~0.9-1.6 [4][5]

trans-3-Nonene ~5.3-5.5 ~1.9-2.0 ~0.9-1.4

4-Methyl-1-

octene
~4.9-5.8 ~1.9-2.1 ~0.8-1.4

2,3-Dimethyl-2-

heptene

Data not

available
~1.9 ~0.8-1.7

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument

frequency. "Data not available" indicates that the specific data could not be located in the

searched databases.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The

chemical shifts of the sp² hybridized carbons of the double bond are characteristic.
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Compound
C=C Carbons (δ
ppm)

Other Carbons (δ
ppm)

Reference(s)

2-Propyl-1-hexene Data not available Data not available

1-Nonene ~114.1, ~139.1

~14.1, ~22.7, ~29.0,

~29.2, ~29.5, ~31.9,

~33.8

[6][7][8]

cis-2-Nonene ~123.3, ~132.5
~12.3, ~14.0, ~22.6,

~27.4, ~29.5, ~31.7
[4][9][10]

trans-3-Nonene ~124.7, ~131.2
~13.7, ~14.2, ~22.9,

~31.8, ~32.6, ~34.9

4-Methyl-1-octene ~114.3, ~139.0

~11.5, ~14.1, ~20.3,

~22.9, ~29.3, ~36.6,

~38.9

[11]

2,3-Dimethyl-2-

heptene
~124.9, ~130.6

~11.9, ~14.2, ~20.9,

~21.2, ~23.2, ~32.2,

~41.5

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument

frequency. "Data not available" indicates that the specific data could not be located in the

searched databases.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments. The molecular ion peak (M⁺) confirms the molecular weight, and the fragmentation

pattern offers clues about the structure.
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Compound Molecular Ion (m/z)
Key Fragment Ions
(m/z)

Reference(s)

2-Propyl-1-hexene 126 97, 83, 69, 55, 41 [12]

1-Nonene 126 97, 83, 69, 56, 43 [13][14]

cis-2-Nonene 126 97, 83, 69, 55, 41 [15]

trans-3-Nonene 126 97, 83, 69, 55, 41

4-Methyl-1-octene 126 83, 69, 56, 41 [16]

2,3-Dimethyl-2-

heptene
126 111, 83, 69, 55, 43 [17]

Experimental Protocols
The following sections outline the general experimental procedures for the spectroscopic

techniques discussed.

General Spectroscopic Analysis Workflow

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=R141281&Units=SI&Type=KOVATS-RI-NON-POLAR-ISOTHERMAL
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124118&Mask=200
https://ez.restek.com/compound/view/en/124-11-8/1-Nonene
https://webbook.nist.gov/cgi/inchi?ID=C6434771&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C13151127&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3074644&Mask=20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16129893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
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A generalized workflow for spectroscopic analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy
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For liquid samples like the C9H18 isomers, the analysis is typically performed using a neat

(undiluted) sample.[18]

Sample Preparation: A drop of the liquid sample is placed between two salt plates (e.g., NaCl

or KBr) to form a thin film.[18][19]

Data Acquisition: The salt plates are placed in the spectrometer's sample holder. A

background spectrum is first recorded, followed by the sample spectrum.[20][21] The

instrument passes a beam of infrared radiation through the sample and a detector measures

the transmitted radiation.

Data Processing: The instrument's software performs a Fourier transform on the data to

generate the infrared spectrum, which is typically plotted as transmittance or absorbance

versus wavenumber.[22]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A small amount of the liquid alkene (typically 5-25 mg for ¹H NMR) is

dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.[23]

Data Acquisition: The NMR tube is placed in the spectrometer's probe. The instrument is

tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C). A series of

radiofrequency pulses are applied to the sample, and the resulting signals (free induction

decays) are detected.

Data Processing: The raw data is subjected to a Fourier transform to produce the NMR

spectrum. The spectrum is then phased, baseline corrected, and referenced to an internal

standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of

volatile compounds like alkenes.

Sample Preparation: The liquid sample is typically diluted in a volatile solvent before

injection.
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Gas Chromatography (GC): A small volume of the sample is injected into the GC, where it is

vaporized. An inert carrier gas (e.g., helium) sweeps the vaporized sample through a heated

column. The components of the sample are separated based on their boiling points and

interactions with the column's stationary phase.

Mass Spectrometry (MS): As each component elutes from the GC column, it enters the mass

spectrometer. In the ion source, the molecules are typically ionized by electron impact,

causing them to fragment. The resulting ions are then separated by the mass analyzer based

on their mass-to-charge ratio (m/z) and detected.

Data Processing: The instrument's software generates a mass spectrum for each

component, which is a plot of ion abundance versus m/z.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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